Cas no 1219964-53-0 (5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine)

• Product Name: 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine
• CAS No: 1219964-53-0
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 4687311
• Update Time: 2025-11-02

5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-METHYL-N,N-DIPROPYL-2-PYRIDINAMINE
• 5-bromo-4-methyl-N,N-dipropylpyridin-2-amine
• 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine

• Inchi： 1S/C12H19BrN2/c1-4-6-15(7-5-2)12-8-10(3)11(13)9-14-12/h8-9H,4-7H2,1-3H3
• InChI Key： TVSHQWJQTDYLPQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Topological Polar Surface Area: 16.1

Additional information on 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine

5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine (CAS No. 1219964-53-0): A Comprehensive Overview

5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine (CAS No. 1219964-53-0) is a specialized pyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique bromine and methyl substitutions, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes dipropylamine and pyridine moieties, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and ligands for biological targets. Recent studies have explored its utility in modulating enzyme activity and receptor interactions, making it a valuable tool for drug design. The compound's bromine atom enhances its reactivity, enabling precise modifications for tailored applications.

In addition to its pharmaceutical relevance, 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine is also employed in material science. Its stable yet reactive nature allows it to participate in cross-coupling reactions, which are pivotal in creating advanced polymers and functional materials. The compound's ability to act as a bridging ligand in coordination chemistry further expands its utility in designing metal-organic frameworks (MOFs) and catalysts.

The synthesis of 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine typically involves multi-step organic reactions, including bromination and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These innovations align with the broader trend toward green chemistry, as researchers seek to minimize waste and energy consumption in chemical production.

From a commercial perspective, the demand for 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine is on the rise, particularly in the pharmaceutical and agrochemical sectors. Its role as a key intermediate in the synthesis of crop protection agents and veterinary drugs has further solidified its market position. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of these industries.

Safety and handling of 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine are critical considerations. While the compound is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures its safe use in industrial and research settings.

Looking ahead, the future of 5-Bromo-4-methyl-N,N-dipropyl-2-pyridinamine appears promising, with ongoing research exploring its potential in neurological disorders and cancer therapeutics. As the scientific community continues to uncover its multifaceted applications, this compound is poised to remain a cornerstone of modern chemistry.